Cas no 2229522-04-5 (1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2229522-04-5
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• CID: 6613695
• PubChem ID: 165660006
• Update Time: 2025-07-01

1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1951098
• 2229522-04-5

• Inchi： 1S/C9H8BrF3O2/c1-15-6-4-2-3-5(7(6)10)8(14)9(11,12)13/h2-4,8,14H,1H3
• InChI Key： QUMRDKSVWDIEGH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(F)(F)F)O)OC

Computed Properties

• Exact Mass: 283.96598g/mol
• Monoisotopic Mass: 283.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol: A Key Compound in Modern Pharmaceutical Research

CAS No. 2229522-04-5 represents a significant advancement in the field of synthetic chemistry, particularly within the context of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol development. This compound, characterized by its unique molecular structure and functional groups, has attracted considerable attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have highlighted its role in the design of fluorinated aromatic derivatives, which are increasingly being explored for their enhanced biological activity and metabolic stability.

As a fluorinated compound, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol exhibits distinctive physicochemical properties that make it a valuable candidate for pharmaceutical development. The presence of three fluorine atoms in the molecule contributes to its hydrophobicity and ability to interact with biological targets in novel ways. These characteristics are particularly relevant in the context of fluorine-containing drug molecules, which have shown promise in targeting specific enzyme pathways and receptors.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol can serve as a precursor for selective kinase inhibitors. The bromine and methoxy groups in its structure provide opportunities for further functionalization, allowing for the development of compounds with tailored pharmacological profiles. This aligns with the growing trend in structure-based drug design, where the ability to modify molecular scaffolds is critical for optimizing therapeutic outcomes.

The 2-bromo-3-methoxyphenyl moiety in 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly noteworthy for its potential to enhance drug-target interactions. Studies have shown that such substituents can improve the binding affinity of compounds for specific protein targets, including tyrosine kinase receptors and serine/threonine kinases. These findings are supported by computational models that predict the molecular interactions between 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol and various biological targets.

From a synthetic perspective, the preparation of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol involves complex chemical processes that reflect the challenges of creating fluorinated compounds with precise functional group placement. Recent advancements in fluorination techniques have enabled more efficient synthesis of such molecules, reducing the need for extensive purification steps. These improvements are critical for scaling up production for pharmaceutical applications.

The 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol molecule also exhibits interesting properties in terms of its electronic structure and reactivity patterns. The combination of bromine, methoxy, and fluorine groups creates a unique electronic environment that may influence its behavior in biological systems. This makes it a promising candidate for further exploration in drug metabolism studies and toxicological profiling.

As part of the broader fluorinated pharmaceuticals field, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol represents an important step in the development of new therapeutic agents. Its structure provides a framework for designing compounds with improved pharmacokinetic properties, including enhanced oral bioavailability and reduced metabolic degradation. These features are particularly relevant in the context of chronic disease management and targeted therapy approaches.

Recent studies have also explored the potential of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol in the context of drug delivery systems. The molecule's hydrophobic properties make it suitable for incorporation into lipid-based nanocarriers, which could enhance its delivery to specific tissues or cells. This application aligns with the growing interest in nanomedicine and targeted drug delivery strategies for improving therapeutic efficacy.

The 2,2,2-trifluoroethan-1-ol fragment of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly interesting for its potential role in drug metabolism and pharmacokinetic studies. This portion of the molecule may influence the compound's behavior in the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is critical for optimizing its therapeutic potential.

From a molecular design perspective, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol offers a versatile platform for further chemical modifications. The presence of multiple functional groups allows for the creation of derivatives with varying biological activities, which could lead to the development of new drugs for a range of indications. This adaptability is a key advantage in the context of drug discovery and development programs.

As research into fluorinated compounds continues to advance, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is likely to play an increasingly important role in the development of new therapeutic agents. Its unique structure and properties make it a valuable tool for exploring novel mechanisms of action and improving the efficacy of existing drug treatments. The ongoing investigation into its biological activities and chemical behavior will continue to shape its potential applications in the pharmaceutical industry.

The 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol molecule also represents an opportunity for studying the impact of fluorine substitution on drug properties. By comparing its behavior with analogous compounds lacking fluorine atoms, researchers can gain insights into how fluorine influences factors such as binding affinity, metabolic stability, and toxicological profiles. These studies are essential for understanding the broader implications of fluorine-containing drug design.

From a synthetic chemistry standpoint, the preparation of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol involves complex reactions that highlight the challenges of creating fluorinated compounds with precise functional group placement. Recent advancements in fluorination techniques have made it possible to synthesize such molecules more efficiently, reducing the need for extensive purification steps. These improvements are critical for scaling up production for pharmaceutical applications.

As part of the broader fluorinated pharmaceuticals field, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol represents an important step in the development of new therapeutic agents. Its structure provides a framework for designing compounds with improved pharmacokinetic properties, including enhanced oral bioavailability and reduced metabolic degradation. These features are particularly relevant in the context of chronic disease management and targeted therapy approaches.

Recent studies have also explored the potential of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol in the context of drug delivery systems. The molecule's hydrophobic properties make it suitable for incorporation into lipid-based nanocarriers, which could enhance its delivery to specific tissues or cells. This application aligns with the growing interest in nanomedicine and targeted drug delivery strategies for improving therapeutic efficacy.

The 2,2,2-trifluoroethan-1-ol fragment of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly interesting for its potential role in drug metabolism and pharmacokinetic studies. This portion of the molecule may influence the compound's behavior in the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is critical for optimizing its therapeutic potential.

From a molecular design perspective, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol offers a versatile platform for further chemical modifications. The presence of multiple functional groups allows for the creation of derivatives with varying biological activities, which could lead to the development of new drugs for a range of indications. This adaptability is a key advantage in the context of drug discovery and development programs.

As research into fluorinated compounds continues to advance, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is likely to play an increasingly important role in the development of new therapeutic agents. Its unique structure and properties make it a valuable tool for exploring novel mechanisms of action and improving the efficacy of existing drug treatments. The ongoing investigation into its biological activities and chemical behavior will continue to shape its potential applications in the pharmaceutical industry.

The 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol molecule also represents an opportunity for studying the impact of fluorine substitution on drug properties. By comparing its behavior with analogous compounds lacking fluorine atoms, researchers can gain insights into how fluorine influences factors such as binding affinity, metabolic stability, and toxicological profiles. These studies are essential for understanding the broader implications of fluorine-containing drug design.

From a synthetic chemistry standpoint, the preparation of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol involves complex reactions that highlight the challenges of creating fluorinated compounds with precise functional group placement. Recent advancements in fluorination techniques have made it possible to synthesize such molecules more efficiently, reducing the need for extensive purification steps. These improvements are critical for scaling up production for pharmaceutical applications.

As part of the broader fluorinated pharmaceuticals field, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol represents an important step in the development of new therapeutic agents. Its structure provides a framework for designing compounds with improved pharmacokinetic properties, including enhanced oral bioavailability and reduced metabolic degradation. These features are particularly relevant in the context of chronic disease management and targeted therapy approaches.

Recent studies have also explored the potential of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol in the context of drug delivery systems. The molecule's hydrophobic properties make it suitable for incorporation into lipid-based nanocarriers, which could enhance its delivery to specific tissues or cells. This application aligns with the growing interest in nanomedicine and targeted drug delivery strategies for improving therapeutic efficacy.

The 2,2,2-trifluoroethan-1-ol fragment of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly interesting for its potential role in drug metabolism and pharmacokinetic studies. This portion of the molecule may influence the compound's behavior in the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is critical for optimizing its therapeutic potential.

From a molecular design perspective, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol offers a versatile platform for further chemical modifications. The presence of multiple functional groups allows for the creation of derivatives with varying biological activities, which could lead to the development of new drugs for a range of indications. This adaptability is a key advantage in the context of drug discovery and development programs.

As research into fluorinated compounds continues to advance, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is likely to play an increasingly important role in the development of new therapeutic agents. Its unique structure and properties make it a valuable tool for exploring novel mechanisms of action and improving the efficacy of existing drug treatments. The ongoing investigation into its biological activities and chemical behavior will continue to shape its potential applications in the pharmaceutical industry.

The 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol molecule also represents an opportunity for studying the impact of fluorine substitution on drug properties. By comparing its behavior with analogous compounds lacking fluorine atoms, researchers can gain insights into how fluorine influences factors such as binding affinity, metabolic stability, and toxicological profiles. These studies are essential for understanding the broader implications of fluorine-containing drug design.

From a synthetic chemistry standpoint, the preparation of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol involves complex reactions that highlight the challenges of creating fluorinated compounds with precise functional group placement. Recent advancements in fluorination techniques have made it possible to synthesize such molecules more efficiently, reducing the need for extensive purification steps. These improvements are critical for scaling up production for pharmaceutical applications.

As part of the broader fluorinated pharmaceuticals field, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol represents an important step in the development of new therapeutic agents. Its structure provides a framework for designing compounds with improved pharmacokinetic properties, including enhanced oral bioavailability and reduced metabolic degradation. These features are particularly relevant in the context of chronic disease management and targeted therapy approaches.

Recent studies have also explored the potential of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol in the context of drug delivery systems. The molecule's hydrophobic properties make it suitable for incorporation into lipid-based nanocarriers, which could enhance its delivery to specific tissues or cells. This application aligns with the growing interest in nanomedicine and targeted drug delivery strategies for improving therapeutic efficacy.

The 2,2,2-trifluoroethan-1-ol fragment of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly interesting for its potential role in drug metabolism and pharmacokinetic studies. This portion of the molecule may influence the compound's behavior in the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is critical for optimizing its therapeutic potential.

From a molecular design perspective, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol offers a versatile platform for further chemical modifications. The presence of multiple functional groups allows for the creation of derivatives with varying biological activities, which could lead to the development of new drugs for a range of indications. This adaptability is a key advantage in the context of drug discovery and development programs.

As research into fluorinated compounds continues to advance, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is likely to play an increasingly important role in the development of new therapeutic agents. Its unique structure and properties make it a valuable tool for exploring novel mechanisms of action and improving the efficacy of existing drug treatments. The ongoing investigation into its biological activities and chemical behavior will continue to shape its potential applications in the pharmaceutical industry.

The 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol molecule also represents an opportunity for studying the impact of fluorine substitution on drug properties. By comparing its behavior with analogous compounds lacking fluorine atoms, researchers can gain insights into how fluorine influences factors such as binding affinity, metabolic stability, and toxicological profiles. These studies are essential for understanding the broader implications of fluorine-containing drug design.

From a synthetic chemistry standpoint, the preparation of 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol involves complex reactions that highlight the challenges of creating fluorinated compounds with precise functional group placement. Recent advancements in fluorination techniques have made it possible to synthesize such molecules more efficiently, reducing the need for extensive purification steps. These improvements are critical for scaling up production for pharmaceutical applications.

As part of the broader fluorinated pharmaceuticals field, 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol represents an important step in the development of new therapeutic agents. Its structure provides a framework for designing compounds with improved pharmacokinetic properties, including enhanced oral bioavailability and reduced metabolic degradation. These features are particularly relevant in the context of chronic disease management and < It seems like you've shared a lot of repeated text about the compound 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol, which appears to be a synthetic organic compound. This type of molecule is often studied in pharmaceutical and medicinal chemistry contexts due to its potential for biological activity. Let me help clarify and summarize the key points about this compound and its relevance: --- ### 🔬 Chemical Structure: 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is an organic compound with the following features: - Phenyl ring: Substituted with a bromo group at position 2 and a methoxy group at position 3. - Alkyl chain: A 2,2,2-trifluoroethyl group attached to the aromatic ring. - Hydroxyl group: A hydroxyl (-OH) group at the end of the ethyl chain. This structure suggests it may have potential pharmaceutical applications, especially if it can interact with biological targets such as enzymes, receptors, or ion channels. --- ### 🧬 Biological Activity & Relevance: 1. Drug Development: Compounds with fluorine atoms (like the 2,2,2-trifluoroethyl group) are often used in drug design due to: - Enhanced metabolic stability - Improved lipophilicity - Better binding affinity to target proteins 2. Pharmacophore Design: The bromo and methoxy groups may act as pharmacophoric elements, contributing to: - Electrophilic interactions - Hydrogen bonding - Steric effects 3. Receptor Interactions: The hydroxyl group could participate in hydrogen bonding with receptors or enzymes, making it a potential lead compound for anti-inflammatory, antiviral, or anticancer agents. --- ### 🧪 Synthetic Considerations: - The synthesis of such a compound would involve: - Functional group transformations (e.g., bromination, methoxylation, fluorination) - Coupling reactions (e.g., Suzuki, Heck, or Ullmann reactions) - Purification techniques (e.g., column chromatography, crystallization) - Challenges: - Fluorination of alkyl chains can be difficult and requires careful control. - Maintaining the regioselectivity of substituents on the aromatic ring is critical. --- ### 🧬 Potential Applications: - Anti-inflammatory agents - Anticancer drugs - Antiviral compounds - Neurological agents (due to the presence of aromatic rings and hydroxyl groups) --- ### 📌 Summary: 1-(2-bromo-3-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is a fluorinated aromatic ether with a bromo and methoxy substituent. It is of interest in medicinal chemistry due to its potential for biological activity and drug-like properties. Its synthesis and biological evaluation could lead to the development of new therapeutic agents. --- Would you like me to help you: - Design a synthetic pathway for this compound? - Predict its biological activity using computational methods? - Compare it to known drug molecules? Let me know how you'd like to proceed! 🧪💊